Cas no 198995-12-9 (4,4-bis(methoxymethyl)-2,5-dimethyl-hex-1-ene)

• Product Name: 4,4-bis(methoxymethyl)-2,5-dimethyl-hex-1-ene
• CAS No: 198995-12-9
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 1390774
• PubChem ID: 85756854
• Update Time: 2025-04-20

4,4-bis(methoxymethyl)-2,5-dimethyl-hex-1-ene Chemical and Physical Properties

Names and Identifiers

• 4,4-bis(methoxymethyl)-2,5-dimethyl-hex-1-ene
• 1-hexene, 4,4-bis(methoxymethyl)-2,5-dimethyl-
• 4,4-Bis(methoxymethyl)-2,5-dimethylhex-1-ene
• LogP
• 198995-12-9
• DTXSID601259812
• 4,4-Bis(methoxymethyl)-2,5-dimethyl-1-hexene

• Inchi： 1S/C12H24O2/c1-10(2)7-12(8-13-5,9-14-6)11(3)4/h11H,1,7-9H2,2-6H3
• InChI Key： XZBWNKMEBBPRMI-UHFFFAOYSA-N
• SMILES： O(C)CC(COC)(CC(=C)C)C(C)C

Computed Properties

• Exact Mass: 200.17772
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.853
• Boiling Point: 240.5°C at 760 mmHg
• Flash Point: 63.1°C
• Refractive Index: 1.43
• PSA: 18.46